Cas no 78605-13-7 (5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl-)

• Product Name: 5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl-
• CAS No: 78605-13-7
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 581700
• PubChem ID: 5384870
• Update Time: 2025-04-19

5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl-
• 3-methyl-6-phenyl-5H-pyrrolo[2,3-b]pyrazine
• 3-methyl-6-phenyl-[5H]pyrrolo[2,3-b]pyrazine
• AC1NTNWQ
• Aloisine-Related Compound 8
• CHEMBL311935
• NSC368288
• SureCN490618
• BDBM7388
• SCHEMBL490618
• 3-methyl-6-phenyl[5h]pyrrolo[2,3-b]pyrazine
• DTXSID10419604
• NSC-368288
• 78605-13-7

• Inchi： 1S/C13H11N3/c1-9-8-14-12-7-11(16-13(12)15-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
• InChI Key： WOSGPBFDGVRZKT-UHFFFAOYSA-N
• SMILES： N1C2C(C=C1C1C=CC=CC=1)=NC=C(C)N=2

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.231
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.679
• PSA: 41.57
• LogP: 2.93330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles